
Personal protective equipment for handling C.I.
Mordant green 17

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: C.I. Mordant green 17

Cat. No.: B1143534 Get Quote

Essential Safety and Handling Guide for C.I.
Mordant Green 17
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of C.I.
Mordant Green 17, an azo dye. The following procedures are designed to ensure a safe

laboratory environment and proper management of this chemical from acquisition to disposal.

Note that C.I. Mordant Green 17 is intended for research purposes only and is not for human

consumption.[1]

Chemical Identification and Properties
C.I. Mordant Green 17 is a single azo class dye.[2][3] It is a black-green uniform powder that is

soluble in water, slightly soluble in alcohol, and insoluble in other organic solvents.[2][3] There

appears to be some inconsistency in the reported chemical information from different sources.

Researchers should always refer to the safety data sheet (SDS) provided by their specific

supplier for the most accurate information.
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Property Value Source

C.I. Name Mordant Green 17 [2][3]

C.I. No. 17225 [2][3]

Synonyms

Acid Mordant Green E, Acid

Mordant Green F, Acid

Mordant Green G, Acid

Mordant Green GS

[2][3]

Molecular Formula
C16H10N4Na2O10S2 or

C16H13N4NaO3S
[1][2][3]

Molecular Weight 528.38 g/mol or 484.42 g/mol [1][2]

CAS Registry Number 6564-28-1 or 13301-33-2 [2][4]

Operational Plan: Safe Handling of C.I. Mordant
Green 17
Adherence to the following step-by-step procedures is critical to minimize risks associated with

handling C.I. Mordant Green 17.

Engineering Controls and Personal Protective
Equipment (PPE)
Proper ventilation is paramount to avoid the inhalation of fumes, especially when heating

solutions.[5] All handling of C.I. Mordant Green 17 powder should be conducted in a well-

ventilated area, preferably within a chemical fume hood.[6]
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PPE Item Specification Rationale

Respiratory Protection
NIOSH-certified organic

vapor/particulate respirator

To prevent inhalation of the

dye powder, which can cause

respiratory irritation.[7][8]

Eye Protection
Safety glasses with side-

shields or goggles

To protect eyes from splashes

and airborne powder.[8][9]

Hand Protection
Chemical-resistant gloves

(e.g., nitrile)

To prevent skin contact with

the dye and mordants.[5][7][8]

Protective Clothing Laboratory coat or apron
To protect skin and clothing

from stains and burns.[5][9]

Handling Procedures
Weighing and Preparation: When working with the powdered form of the dye, wear a dust

mask to protect your nasal passages, throat, and lungs.[5][7] Ensure there are no drafts in

the workspace when measuring the powder to prevent it from becoming airborne.[5]

Dissolving: When preparing solutions, add the powdered dye to the solvent slowly to avoid

splashing.

Heating: Use appropriate heat-resistant gloves when handling hot dye solutions.[5] Ensure

pots and containers are on a stable surface to prevent spills.[5]

General Hygiene: Avoid eating, drinking, or smoking in the laboratory area.[6] Wash hands

thoroughly after handling the dye.[7] All equipment used for dyeing, such as pots, spoons,

and measuring cups, should be dedicated to laboratory use and never used for food

preparation.[6][9]

Storage
Store C.I. Mordant Green 17 in a cool, dry place in a tightly closed, clearly labeled container.

[8] Keep it out of reach of children and pets.[6][9]
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Proper disposal of C.I. Mordant Green 17 and its waste is crucial to prevent environmental

contamination. Increasing concentrations of dyes like Mordant Green 17 in surface and

groundwater are a significant environmental concern.[10][11]

Waste Collection: Collect all waste materials, including unused dye, contaminated solutions,

and used PPE, in designated and clearly labeled waste containers.

Disposal Method: Waste material must be disposed of in accordance with national and local

regulations. Do not discharge the dye or contaminated water into drains, surface waters, or

groundwater.[8] Contact your institution's environmental health and safety department for

specific guidance on chemical waste disposal.

Container Disposal: Handle uncleaned containers as you would the product itself.

Experimental Workflow for Safe Handling
The following diagram illustrates the key steps for the safe handling of C.I. Mordant Green 17,

from initial preparation to final disposal.
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Workflow for Safe Handling of C.I. Mordant Green 17
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Caption: Safe handling workflow for C.I. Mordant Green 17.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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